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Compound of Interest

Compound Name: 2-(Butylamino)ethanol

Cat. No.: B091342 Get Quote

Essential Safety and Handling Guide for 2-
(Butylamino)ethanol
This guide provides immediate, essential safety and logistical information for handling 2-
(Butylamino)ethanol in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Physicochemical and Toxicological Data
Understanding the properties of 2-(Butylamino)ethanol is crucial for safe handling. The

following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b091342?utm_src=pdf-interest
https://www.benchchem.com/product/b091342?utm_src=pdf-body
https://www.benchchem.com/product/b091342?utm_src=pdf-body
https://www.benchchem.com/product/b091342?utm_src=pdf-body
https://www.benchchem.com/product/b091342?utm_src=pdf-body
https://www.benchchem.com/product/b091342?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-butylamino-ethanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance Colorless liquid

Odor Amine-like

pH 11.9 (at 100 g/l, 20 °C)

Melting Point -2.5 °C

Boiling Point 198 - 200 °C

Flash Point 85 °C

Upper Explosion Limit 8.6 %(V)

Lower Explosion Limit 1.5 %(V)

Vapor Pressure 0.14 hPa at 20 °C

Relative Density 0.891 g/cm³ at 25 °C

Water Solubility approx. 1,000 g/l at 20 °C

Table 2: Toxicological Data[1]

Test Result

Acute Toxicity (Oral, Rat) LD50: 892 - 1,310 mg/kg

Skin Corrosion/Irritation (Rabbit) Causes severe skin burns

Serious Eye Damage/Irritation (Rabbit) Corrosive

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.[2][3]

[4]

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[2] Use

equipment approved under government standards such as NIOSH (US) or EN 166 (EU).[2]
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Skin Protection:

Gloves: Chemically resistant gloves such as neoprene, nitrile rubber, or viton are

recommended.[5] Regularly inspect gloves for any signs of degradation and replace them

frequently.

Protective Clothing: Wear a chemically resistant apron, lab coat, or coveralls to prevent

skin contact.[5] Contaminated clothing should be removed immediately and laundered

before reuse.[5]

Footwear: Closed-toe shoes are required. For larger quantities or in case of potential

spills, chemically resistant boots are advised.

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhaling

vapors or mists, use a NIOSH-approved respirator with an organic vapor cartridge.[5] For

emergency situations or unknown concentrations, a self-contained breathing apparatus

(SCBA) should be used.[5][6]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety.

Handling and Storage
Ventilation: Always handle 2-(Butylamino)ethanol in a well-ventilated area, preferably in a

chemical fume hood.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2][4] This substance is a combustible liquid.[2][4]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][2]

Opened containers must be carefully resealed and kept upright to prevent leakage.[1]

Spill Management
In the event of a spill, follow these steps:

Evacuate: Immediately evacuate non-essential personnel from the spill area.
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Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material like sand, earth, or vermiculite to contain the spill.

Do not use combustible materials.

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly with soap and water.

Disposal
All waste, including contaminated absorbent materials, must be handled as hazardous waste

and disposed of in accordance with local, state, and federal regulations.[2][7] Do not mix with

other waste.[2] Leave the chemical in its original container if possible.[2]

Emergency Procedures: First Aid
Immediate action is critical in case of exposure.

Inhalation: Move the person to fresh air.[1][6] If breathing is difficult or has stopped, provide

artificial respiration.[1][8] Seek immediate medical attention.[1][2][3][4][6]

Skin Contact: Immediately remove all contaminated clothing.[1][3][6] Flush the affected skin

with plenty of soap and water for at least 15 minutes.[1][5][6][8] Seek immediate medical

attention.[1][2][3][6]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][5][6][8] Remove contact lenses if present

and easy to do so.[1][2][3] Seek immediate medical attention.[1][2][3][4][6]

Ingestion: Do NOT induce vomiting.[1][2][3][6] Rinse the mouth with water.[1][6] Never give

anything by mouth to an unconscious person.[1][6] Seek immediate medical attention.[1][2]

[3][4][6]

Workflow for Handling and Disposal of 2-
(Butylamino)ethanol
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Preparation
- Review SDS

- Don appropriate PPE

Handling
- Use in fume hood

- Avoid ignition sources

Proceed with caution

Storage
- Cool, dry, well-ventilated area

- Tightly sealed container

After use

Spill Occurs

If spill occurs

Waste Disposal
- Label as hazardous waste

- Follow regulations

Dispose of waste

Procedure Complete

Properly stored

Spill Response
- Evacuate
- Ventilate

- Contain & Collect

Dispose of contaminated materials

Safely disposed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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